Cas no 996-35-0 (N,N-dimethylisopropylamine)

N,N-dimethylisopropylamine Properties

Names and Identifiers

• N,N-dimethylisopropylamine
• N,N-dimethylpropan-2-amine
• DMIPA
• N-Isopropyldimethylamine
• Dimethylisopropylamine
• NCGC00090995-01
• MFCD00015014
• dimethyl-isopropyl-amine
• NS00002216
• N pound notN-Dimethylisopropylamine
• dimethyl-iso-propylamine
• NCGC00258346-01
• N,N-Dimethylisopropylamine, >=99%
• WA4TE070J7
• CHEMBL1524256
• DTXSID2033447
• D95726
• AMY13340
• 996-35-0
• UNII-WA4TE070J7
• CAS-996-35-0
• EINECS 213-635-5
• Tox21_200792
• EC 213-635-5
• Catalyst 704; Isopropyldimethylamine
• N,N-Dimethyllisopropylamine
• (CH3)2(i-C3H7)N
• Ethylamine, N,N,1-trimethyl-
• Q23993292
• InChI=1/C5H13N/c1-5(2)6(3)4/h5H,1-4H
• DTXCID0013447
• N,N-Dimethyl-2-propanamine #
• FT-0629497
• Isopropyldimethylamine
• 2-Dimethylaminopropane
• AKOS024438202
• NCGC00090995-02
• D1563
• 2-Propanamine, N,N-dimethyl-
• propane, 2-dimethylamino-
• DB-361242
• +Expand

• MDL： MFCD00015014
• InChIKey： VMOWKUTXPNPTEN-UHFFFAOYSA-N
• Inchi： 1S/C5H13N/c1-5(2)6(3)4/h5H,1-4H3
• SMILES： CC(C)N(C)C

Computed Properties

• Exact Mass: 87.10480
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 87.105
• Heavy Atom Count: 6
• Complexity: 30.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• LogP: 0.95640
• PSA: 3.24000
• Refractive Index: n20/D 1.3905(lit.)
• Boiling Point: 68°C(lit.)
• Melting Point: -115.88°C (estimate)
• Flash Point: Fahrenheit: -16.6 ° f
  Celsius: -27 ° c
  
• Color/Form: Colorless transparent liquid with special smell.
• PH: 11.5 (100g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Highly flammable. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Density: 0.715 g/mL at 25 °C(lit.)

N,N-dimethylisopropylamine Security Information

• Symbol: GHS02 GHS05
• WGK Germany：2
• Safety Term：3.1
• Safety Instruction： S16; S26; S29; S36/37/39; S45; S61
• Packing Group：II
• Risk Phrases：R11; R34; R51/53
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 2733 3/PG 2
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 11-20/22-34-51/53
• Signal Word：Danger
• Explosive Limit：1.0-8.1%(V)
• HazardClass：3.1

N,N-dimethylisopropylamine Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides